Cas no 2763915-86-0 (rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 2763915-86-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6494442
• PubChem ID: 165983224
• Update Time: 2025-10-29

rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37343983
• 2763915-86-0
• rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C12H15NO2/c1-7-3-4-8-6-10(12(14)15-2)11(13)9(8)5-7/h3-5,10-11H,6,13H2,1-2H3/t10-,11+/m1/s1
• InChI Key： FZZSRQOBANBRRC-MNOVXSKESA-N
• SMILES： O(C)C([C@@H]1CC2C=CC(C)=CC=2[C@@H]1N)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate

Research Brief on rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2763915-86-0)

In recent years, the compound rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2763915-86-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral indane derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its enantiomeric purity and biological activity. Researchers have employed advanced chromatographic techniques, such as chiral HPLC and supercritical fluid chromatography (SFC), to separate and analyze the enantiomers of this compound. The (1R,2R) configuration has been identified as the more pharmacologically active enantiomer in preliminary biological assays, suggesting its potential utility in targeted therapies.

The pharmacological evaluation of rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate has revealed interesting activity profiles. In vitro studies have demonstrated its ability to modulate specific neurotransmitter systems, particularly those involving monoamine transporters. This finding has sparked interest in its potential application for neurological disorders, including depression and Parkinson's disease. Additionally, molecular docking studies have suggested favorable interactions with certain enzyme targets, further supporting its therapeutic potential.

From a synthetic chemistry perspective, recent advancements have been made in developing more efficient routes to produce this compound with higher yields and better stereoselectivity. Novel catalytic systems, including asymmetric hydrogenation catalysts and organocatalysts, have been explored to improve the enantioselective synthesis of this important building block. These developments are crucial for scaling up production while maintaining the required pharmaceutical-grade purity.

The stability and formulation studies of rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate have also progressed significantly. Researchers have investigated various salt forms and prodrug strategies to enhance its physicochemical properties and bioavailability. Preliminary pharmacokinetic data in animal models show favorable absorption and distribution profiles, though further optimization may be required to improve metabolic stability.

In conclusion, rac-methyl (1R,2R)-1-amino-6-methyl-2,3-dihydro-1H-indene-2-carboxylate (2763915-86-0) represents a promising compound in pharmaceutical research with multiple potential applications. Ongoing studies continue to explore its full therapeutic potential, mechanism of action, and optimal formulation strategies. The compound's unique structural features and biological activity make it a valuable subject for further investigation in the development of new therapeutic agents.